Cas no 78448-08-5 (7H-dibenzo[c,g]carbazol-2-ol)

7H-dibenzo[c,g]carbazol-2-ol structure
7H-dibenzo[c,g]carbazol-2-ol structure
Product Name:7H-dibenzo[c,g]carbazol-2-ol
CAS No:78448-08-5
MF:C20H13NO
MW:283.323324918747
CID:1795497
PubChem ID:115202
Update Time:2025-04-21

7H-dibenzo[c,g]carbazol-2-ol Chemical and Physical Properties

Names and Identifiers

    • 7H-dibenzo[c,g]carbazol-2-ol
    • 7H-Dibenzo(c,g)carbazol-2-ol
    • 78448-08-5
    • 2-HYDROXY-7H-DIBENZO[C,G]CARBAZOLE
    • 2-Hydroxy-7H-dibenzo(c,g)carbazole
    • CCRIS 1842
    • DTXSID90229086
    • Inchi: 1S/C20H13NO/c22-14-8-5-13-7-10-18-20(16(13)11-14)19-15-4-2-1-3-12(15)6-9-17(19)21-18/h1-11,21-22H
    • InChI Key: KOSCHMYFTCZOQQ-UHFFFAOYSA-N
    • SMILES: OC1C=CC2C=CC3=C(C=2C=1)C1C2C=CC=CC=2C=CC=1N3

Computed Properties

  • Exact Mass: 283.099714038g/mol
  • Monoisotopic Mass: 283.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 36Ų
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